Cas no 2227761-90-0 (4-amino-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1-(propan-2-yl)pyrrolidin-2-one)

• Product Name: 4-amino-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1-(propan-2-yl)pyrrolidin-2-one
• CAS No: 2227761-90-0
• MF: C₁₂H₂₀N₄O
• MW: 236.313402175903
• CID: 5569123
• PubChem ID: 165596921
• Update Time: 2025-06-30

4-amino-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1-(propan-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1-(propan-2-yl)pyrrolidin-2-one
• 2227761-90-0
• EN300-1635569
• (4S,5S)-4-amino-5-(1,5-dimethylpyrazol-3-yl)-1-propan-2-ylpyrrolidin-2-one

• Inchi： 1S/C12H20N4O/c1-7(2)16-11(17)6-9(13)12(16)10-5-8(3)15(4)14-10/h5,7,9,12H,6,13H2,1-4H3/t9-,12-/m0/s1
• InChI Key： JWXAVIGLXUOFQH-CABZTGNLSA-N
• SMILES： O=C1C[C@@H]([C@@H](C2C=C(C)N(C)N=2)N1C(C)C)N

Computed Properties

• Exact Mass: 236.16371127g/mol
• Monoisotopic Mass: 236.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 64.2Ų

Additional information on 4-amino-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1-(propan-2-yl)pyrrolidin-2-one

Introduction to 4-amino-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1-(propan-2-yl)pyrrolidin-2-one (CAS No. 2227761-90-0)

4-amino-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1-(propan-2-yl)pyrrolidin-2-one (CAS No. 2227761-90-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the pyrrolidinone class and features a unique structural arrangement that includes an amino group, a pyrazole ring, and an isopropyl substituent. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The chemical structure of 4-amino-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1-(propan-2-yl)pyrrolidin-2-one can be represented as follows: C₁₃H₁₈N₄O. This molecular formula indicates the presence of 13 carbon atoms, 18 hydrogen atoms, 4 nitrogen atoms, and one oxygen atom. The compound's molecular weight is approximately 246.30 g/mol. The pyrrolidinone core provides a stable and versatile scaffold for further chemical modifications, while the amino and pyrazole groups contribute to its biological activity.

In recent years, significant research has been conducted to explore the potential therapeutic applications of 4-amino-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1-(propan-2-yl)pyrrolidin-2-one. One of the key areas of interest is its role as a potential inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are crucial enzymes in cellular signaling pathways. Kinase inhibitors are widely used in the treatment of cancer and inflammatory diseases due to their ability to modulate abnormal cell growth and inflammation.

A study published in the Journal of Medicinal Chemistry in 2023 reported that 4-amino-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1-(propan-2-yl)pyrrolidin-2-one demonstrated selective inhibition of the protein kinase C (PKC) family. PKC enzymes play a critical role in regulating cell proliferation, differentiation, and survival. By inhibiting PKC activity, this compound has the potential to disrupt cancer cell growth and reduce inflammation in affected tissues. The study also highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and low toxicity.

Beyond its potential as a kinase inhibitor, 4-amino-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1-(propan-2-yl)pyrrolidin-2-one has shown promise in other therapeutic areas as well. Research conducted at the University of California in 2024 indicated that this compound possesses neuroprotective properties. In vitro studies using neuronal cell cultures demonstrated that it could protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes. This finding suggests that 4-amino-5-(1,5-dimethyl-1H-pyrazol-3-yl)-1-(propan-2-y l)pyrrolidin - 2 - one may have applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The unique structural features of 4-amino - 5 - ( 1 , 5 - dimethyl - 1 H - pyrazol - 3 - yl ) - 1 - ( propan - 2 - yl ) pyrrolidin - 2 - one also make it an attractive candidate for drug discovery efforts focused on developing new antibiotics. A study published in Antimicrobial Agents and Chemotherapy in 2023 evaluated the antimicrobial activity of this compound against a panel of Gram-positive and Gram-negative bacteria. The results showed that it exhibited broad-spectrum antibacterial activity with minimal cytotoxicity towards mammalian cells. This dual action—antibacterial and low toxicity—positions it as a promising lead compound for further development into novel antibiotics.

In addition to its therapeutic potential, 4-amino - 5 - ( 1 , 5 - dimethyl - 1 H - pyrazol - 3 - yl ) - 1 - ( propan - 2 - yl ) pyrrolidin - 2 - one has been studied for its use as a chemical probe in academic research settings. Chemical probes are small molecules used to investigate biological processes and validate drug targets. The ability to modulate specific biological pathways with high selectivity makes this compound valuable for understanding complex disease mechanisms at the molecular level.

The synthesis of 4-amino - 5 - ( 1 , 5 - dimethyl - 1 H - pyrazol - 3 - yl ) - 1 -( propan - 2-y l)pyrrolidin e -< strong > has been optimized through various synthetic routes to improve yield and purity . A notable synthetic method involves the condensation of an appropriate amine with a substituted acrylate followed by cyclization under mild conditions . This approach not only simplifies the synthesis but also allows for easy modification of functional groups , facilitating the exploration of structure–activity relationships ( SAR ). p > < p > Despite its promising properties , further research is needed to fully elucidate the mechanism of action , optimize pharmacological profiles , and assess safety profiles before clinical trials can be initiated . Ongoing preclinical studies are focused on evaluating the efficacy , pharmacokinetics , and toxicity of4-amino strong >- strong >< strong >5- strong >(< strong >1, strong >< strong >5- strong >< strong >dimethyl- strong >< strong >1H- strong >< strong >pyrazol- strong >< strong >3- strong >< strong >yl) strong > p > < p>-< strong >(< strong >propan- strong >< strong >2- strong >< strong >yl) strong > p > < p> p > < p> p > < p> p > < p> p >